Cas no 1521395-16-3 (3-tert-butyl-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-tert-butyl-1,2-oxazole-4-carbaldehyde
• CAS No: 1521395-16-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD31666705
• CID: 4603803
• PubChem ID: 83479661
• Update Time: 2025-07-22

3-tert-butyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1,2-oxazole-4-carbaldehyde

• MDL： MFCD31666705
• Inchi： 1S/C8H11NO2/c1-8(2,3)7-6(4-10)5-11-9-7/h4-5H,1-3H3
• InChI Key： DJCNXECVBKLOQM-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C(C)(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-tert-butyl-1,2-oxazole-4-carbaldehyde

Introduction to 3-tert-butyl-1,2-oxazole-4-carbaldehyde (CAS No: 1521395-16-3)

3-tert-butyl-1,2-oxazole-4-carbaldehyde, identified by the chemical identifier CAS No: 1521395-16-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a 1,2-oxazole core substituted with a tert-butyl group at the 3-position and a formyl group at the 4-position. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceutical agents targeting neurological and inflammatory disorders.

The 1,2-oxazole ring is a prominent scaffold in medicinal chemistry due to its ability to mimic the binding pockets of numerous biological targets. The presence of the tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane permeability and improving pharmacokinetic properties. Furthermore, the aldehyde functionality at the 4-position allows for further derivatization, enabling chemists to tailor the compound for specific biological activities.

In recent years, there has been growing interest in 3-tert-butyl-1,2-oxazole-4-carbaldehyde due to its potential applications in drug discovery. Researchers have been exploring its role as a precursor in synthesizing novel compounds with therapeutic effects. For instance, studies have demonstrated its utility in developing inhibitors for enzymes involved in inflammatory pathways. The compound’s ability to interact with biological targets such as kinases and proteases has made it a focus of attention in academic and industrial research settings.

One of the most compelling aspects of 3-tert-butyl-1,2-oxazole-4-carbaldehyde is its versatility in chemical transformations. The aldehyde group can undergo condensation reactions with various nucleophiles, leading to the formation of imines, Schiff bases, and other functionalized derivatives. These derivatives often exhibit enhanced biological activity compared to their parent compounds. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to optimize binding interactions with biological targets.

The synthesis of 3-tert-butyl-1,2-oxazole-4-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. The development of efficient synthetic methodologies is crucial for scaling up production and making this compound more accessible for research purposes.

Recent advancements in computational chemistry have further accelerated the exploration of 3-tert-butyl-1,2-oxazole-4-carbaldehyde’s potential applications. Molecular modeling studies have helped researchers predict binding affinities and interactions with biological targets, providing insights into drug design strategies. These computational approaches complement experimental work by offering rapid screening of potential derivatives and optimizing lead compounds for clinical development.

The pharmaceutical industry has shown particular interest in derivatives of 3-tert-butyl-1,2-oxazole-4-carbaldehyde due to their promising therapeutic profiles. Preclinical studies have indicated that certain analogs exhibit anti-inflammatory and analgesic properties comparable to existing drugs but with improved safety profiles. Such findings have spurred further investigation into developing novel therapeutics based on this scaffold.

In conclusion,3-tert-butyl-1,2-oxazole-4-carbaldehyde (CAS No: 1521395-16-3) represents a versatile and valuable building block in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover its potential applications,this compound is poised to play a significant role in future medicinal chemistry endeavors.